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Compound of Interest

Compound Name: 3,6,9,12-Tetraoxahexadecan-1-OL

Cat. No.: B073479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and analytical characterization of 3,6,9,12-Tetraoxahexadecan-1-ol. This document
is intended to be a valuable resource for professionals in research and development who are
working with or exploring the applications of this compound.

Core Molecular Data

3,6,9,12-Tetraoxahexadecan-1-ol, also known by its synonym tetraethylene glycol monobutyl
ether, is a chemical compound with a range of applications in industrial and research settings.
[1] Its fundamental molecular attributes are summarized in the table below.

Parameter Value Source(s)
Molecular Formula C12H2605 [2][3]
Molecular Weight 250.33 g/mol [2]
Monoisotopic Mass 250.17802393 Da [1]
CAS Number 1559-34-8

2-[2-[2-(2-
IUPAC Name butoxyethoxy)ethoxy]ethoxylet  [1]

hanol
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Physicochemical Properties

A summary of the key physicochemical properties of 3,6,9,12-Tetraoxahexadecan-1-ol is
presented below, offering insights into its behavior in various experimental conditions.

Property Value Source(s)
Appearance Colorless Liquid [4]
Boiling Point 304 °C [1]
Melting Point -33°C [1]
Density 1.0 g/cm3 [1]
Solubility in Water Miscible [1]
LogP -0.26 [1]

Synthesis and Logical Workflow

The industrial synthesis of 3,6,9,12-Tetraoxahexadecan-1-ol typically involves the ethoxylation
of ethylene glycol monobutyl ether. The process is a sequential reaction followed by purification
to achieve the desired high-purity product.
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Figure 1: Synthesis Workflow of 3,6,9,12-Tetraoxahexadecan-1-ol
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Figure 2: General Schematic of Williamson Ether Synthesis
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Figure 3: Quality Control Workflow for Polyethylene Glycol Ethers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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